Cas no 1806749-68-7 (Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806749-68-7
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4840063
• Update Time: 2025-10-30

Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H9F4NO4/c1-17-8-6(9(16)18-2)3-5(4-11)7(15-8)19-10(12,13)14/h3H,4H2,1-2H3
• InChI Key： UBWDRNQLCCHVDQ-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(=C(C(=O)OC)C=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate

Research Brief on Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1806749-68-7)

Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1806749-68-7) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, highlighting its versatility in drug discovery and development.

The synthesis of Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step reactions, including fluorination and esterification, to achieve the desired structural features. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further applications. Its structural motifs, such as the trifluoromethoxy group, are known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Recent publications have detailed its role as a precursor in the synthesis of potential kinase inhibitors and antimicrobial agents, underscoring its importance in medicinal chemistry.

In addition to its synthetic utility, Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate has been investigated for its biological activities. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on specific enzymatic targets, such as cytochrome P450 enzymes, which are involved in drug metabolism. These findings open new avenues for the development of enzyme inhibitors that could be used to modulate drug interactions or treat metabolic disorders. Furthermore, its agrochemical applications are being explored, with studies indicating its potential as a herbicide or insecticide due to its ability to interfere with essential biological pathways in pests.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the characterization and quality control of Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate. These techniques ensure the compound's consistency and purity, which are vital for its use in high-throughput screening and preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its applications, with several patents filed for its use in novel therapeutic and agrochemical formulations.

Looking ahead, the research community anticipates further studies to elucidate the full potential of Methyl 3-(fluoromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylate. Areas of interest include its mechanism of action in biological systems, structure-activity relationships (SAR) of its derivatives, and scalability of its synthesis. As the demand for fluorinated compounds in drug discovery continues to rise, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals and agrochemicals. The integration of computational modeling and machine learning in its study may further enhance its applications, paving the way for innovative solutions in chemical biology and medicine.